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Compound of Interest

Compound Name: Dinosam

Cat. No.: B1213061

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Dinosam (2-sec-
Amyl-4,6-dinitrophenol), an obsolete dinitrophenol-based pesticide. Due to its discontinued
use, publicly available quantitative solubility data in common laboratory solvents is limited. This
guide compiles the available information and provides general protocols for solubility
determination.

Physicochemical Properties of Dinosam

Dinosam, with the chemical formula C11H14N20s, is a crystalline solid.[1][2][3] An essential
indicator of its solubility behavior is the octanol-water partition coefficient (LogP), which is
approximately 4.16.[1][4] This high LogP value indicates that Dinosam is lipophilic, suggesting
a preference for nonpolar, organic solvents over polar solvents like water.

Quantitative Solubility Data

The available quantitative solubility data for Dinosam is limited. The most consistently reported
value is its solubility in water.

Table 1: Known Quantitative Solubility of Dinosam

Solvent Temperature (°C) Solubility

Water 20 6.23 mg/L[4][5]
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Qualitative information suggests that Dinosam can be recrystallized from a mixture of ethanol
and water, which implies it has some degree of solubility in ethanol.[4]

Solubility Profile of a Structurally Related Compound:
2,4-Dinitrophenol

Given the scarcity of data for Dinosam, the solubility of a closely related and structurally similar
compound, 2,4-dinitrophenol, can provide insights into suitable solvents. It is important to note
that these values are for 2,4-dinitrophenol and should be used as a qualitative guide for solvent
selection for Dinosam, not as a direct substitute for experimental determination.

Table 2: Solubility of 2,4-Dinitrophenol in Common Laboratory Solvents

Solubility ( g/100 g of

Solvent Temperature (°C) .

solution)
Water 18 0.56 g/100g [6][7]
Ethyl Acetate 15 15.55[6][7]
Acetone 15 35.90[6][7]
Chloroform 15 5.39[6][7]
Pyridine 15 20.08[6][7]
Carbon Tetrachloride 15 0.423[6][7]
Toluene 15 6.36[6][7]

Additionally, 2,4-dinitrophenol is reported to be soluble in ethanol, ethyl ether, benzene, and
methanol.[6]

Experimental Protocols for Solubility Determination

The following is a generalized protocol for determining the solubility of a solid compound like
Dinosam in a liquid solvent. This method is based on the principle of creating a saturated
solution and then quantifying the dissolved solute.
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Objective: To determine the concentration of a saturated
solution of Dinosam in a specific solvent at a controlled
temperature.

Materials:

e Dinosam (solid)

o Selected laboratory solvents (e.g., water, ethanol, DMSO, acetone, methanol, chloroform)
e Analytical balance

 Vials with screw caps

o Constant temperature shaker or water bath

o Centrifuge

o Syringe filters (e.g., 0.22 um PTFE or other solvent-compatible material)

e Volumetric flasks and pipettes

¢ High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or another appropriate analytical instrument.

Methodology:

o Preparation of Supersaturated Solution:

o Add an excess amount of solid Dinosam to a vial containing a known volume of the
selected solvent. The goal is to have undissolved solid remaining after equilibration,
ensuring the solution is saturated.

o Seal the vials tightly to prevent solvent evaporation.

o Equilibration:
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o Place the vials in a constant temperature shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that
the maximum amount of solute has dissolved. The solution should be continuously
agitated during this time.

e Phase Separation:
o After equilibration, remove the vials and allow the undissolved solid to settle.

o To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a
high speed.

o Sample Collection and Dilution:
o Carefully take an aliquot of the clear supernatant using a pipette.

o Immediately filter the aliquot using a syringe filter to remove any remaining microscopic
particles.

o Accurately dilute the filtered saturated solution with the same solvent to a concentration
that falls within the linear range of the analytical method.

¢ Quantification:
o Analyze the diluted sample using a validated analytical method, such as HPLC.
o Prepare a calibration curve using standard solutions of Dinosam of known concentrations.

o Determine the concentration of Dinosam in the diluted sample by comparing its response
to the calibration curve.

» Calculation of Solubility:

o Calculate the original concentration of the saturated solution by multiplying the measured
concentration of the diluted sample by the dilution factor.
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o Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Visualizations
Workflow for Dinosam Solubility Assessment

The following diagram illustrates a logical workflow for determining the solubility of Dinosam in
a selected solvent.
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Caption: A flowchart of the experimental workflow for determining Dinosam solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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